Cas no 1806317-91-8 (4-Phenyl-2-(trifluoromethyl)pyridine-3-acetic acid)

• Product Name: 4-Phenyl-2-(trifluoromethyl)pyridine-3-acetic acid
• CAS No: 1806317-91-8
• MF: C₁₄H₁₀F₃NO₂
• MW: 281.229914188385
• CID: 4908195
• Update Time: 2025-06-14

4-Phenyl-2-(trifluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Phenyl-2-(trifluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C14H10F3NO2/c15-14(16,17)13-11(8-12(19)20)10(6-7-18-13)9-4-2-1-3-5-9/h1-7H,8H2,(H,19,20)
• InChI Key： FCEFTJKVUHEIAY-UHFFFAOYSA-N
• SMILES： FC(C1C(CC(=O)O)=C(C=CN=1)C1C=CC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 340
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2

Additional information on 4-Phenyl-2-(trifluoromethyl)pyridine-3-acetic acid

Recent Advances in the Study of 4-Phenyl-2-(trifluoromethyl)pyridine-3-acetic acid (CAS: 1806317-91-8)

The compound 4-Phenyl-2-(trifluoromethyl)pyridine-3-acetic acid (CAS: 1806317-91-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 4-Phenyl-2-(trifluoromethyl)pyridine-3-acetic acid as a key intermediate in the synthesis of novel bioactive molecules. Its trifluoromethyl group and phenyl substitution confer distinct electronic and steric properties, making it a valuable scaffold for drug design. Researchers have explored its utility in the development of anti-inflammatory and anticancer agents, with promising results in preclinical models.

One of the most notable advancements involves the optimization of synthetic routes for 4-Phenyl-2-(trifluoromethyl)pyridine-3-acetic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method that reduces production costs and improves scalability. This breakthrough is expected to facilitate further pharmacological investigations and accelerate the compound's transition into clinical trials.

In terms of biological activity, recent in vitro and in vivo studies have revealed that 4-Phenyl-2-(trifluoromethyl)pyridine-3-acetic acid exhibits potent inhibitory effects on specific inflammatory pathways, particularly those involving cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings suggest its potential as a lead compound for developing next-generation anti-inflammatory drugs with improved efficacy and reduced side effects.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of 4-Phenyl-2-(trifluoromethyl)pyridine-3-acetic acid with various biological targets. These studies have identified key structural modifications that could enhance its binding affinity and selectivity, paving the way for the design of more potent derivatives.

Despite these promising developments, challenges remain in the clinical translation of 4-Phenyl-2-(trifluoromethyl)pyridine-3-acetic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on formulation strategies and prodrug approaches to overcome these limitations.

In conclusion, 4-Phenyl-2-(trifluoromethyl)pyridine-3-acetic acid (CAS: 1806317-91-8) represents a promising candidate for therapeutic development, with significant potential in anti-inflammatory and anticancer applications. Continued research efforts are essential to fully elucidate its pharmacological profile and translate these findings into clinically viable treatments.